molecular formula C15H15N5O B276592 N-(1-allyl-1H-tetraazol-5-yl)-N-[(5-phenyl-2-furyl)methyl]amine

N-(1-allyl-1H-tetraazol-5-yl)-N-[(5-phenyl-2-furyl)methyl]amine

Cat. No. B276592
M. Wt: 281.31 g/mol
InChI Key: GREMYJUGBYMGIQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-(1-allyl-1H-tetraazol-5-yl)-N-[(5-phenyl-2-furyl)methyl]amine, also known as ATFA, is a compound that has gained significant attention in scientific research due to its potential applications in various fields.

Scientific Research Applications

N-(1-allyl-1H-tetraazol-5-yl)-N-[(5-phenyl-2-furyl)methyl]amine has been studied extensively in scientific research due to its potential applications in various fields. It has been shown to exhibit anticancer properties, with studies suggesting that it may inhibit the growth of cancer cells by inducing apoptosis and inhibiting angiogenesis. N-(1-allyl-1H-tetraazol-5-yl)-N-[(5-phenyl-2-furyl)methyl]amine has also been studied for its potential use as an antifungal agent, with research indicating that it may be effective against a range of fungal species.

Mechanism of Action

The exact mechanism of action of N-(1-allyl-1H-tetraazol-5-yl)-N-[(5-phenyl-2-furyl)methyl]amine is not fully understood, but it is believed to exert its effects through the inhibition of various enzymes and signaling pathways. It has been shown to inhibit the activity of topoisomerase II, an enzyme involved in DNA replication, and to modulate the activity of various kinases and transcription factors.
Biochemical and Physiological Effects:
N-(1-allyl-1H-tetraazol-5-yl)-N-[(5-phenyl-2-furyl)methyl]amine has been shown to have a range of biochemical and physiological effects. It has been shown to induce apoptosis in cancer cells, inhibit angiogenesis, and modulate the activity of various enzymes and signaling pathways. N-(1-allyl-1H-tetraazol-5-yl)-N-[(5-phenyl-2-furyl)methyl]amine has also been shown to have antifungal properties, with studies indicating that it may be effective against a range of fungal species.

Advantages and Limitations for Lab Experiments

One of the advantages of using N-(1-allyl-1H-tetraazol-5-yl)-N-[(5-phenyl-2-furyl)methyl]amine in lab experiments is its potential to exhibit anticancer and antifungal properties. However, one of the limitations of using N-(1-allyl-1H-tetraazol-5-yl)-N-[(5-phenyl-2-furyl)methyl]amine is its complex synthesis method, which can make it difficult to obtain in large quantities.

Future Directions

There are several potential future directions for research on N-(1-allyl-1H-tetraazol-5-yl)-N-[(5-phenyl-2-furyl)methyl]amine. One area of interest is the development of more efficient synthesis methods that can produce N-(1-allyl-1H-tetraazol-5-yl)-N-[(5-phenyl-2-furyl)methyl]amine in larger quantities. Another area of interest is the investigation of the potential use of N-(1-allyl-1H-tetraazol-5-yl)-N-[(5-phenyl-2-furyl)methyl]amine in combination with other drugs or therapies for the treatment of cancer and fungal infections. Additionally, further research is needed to fully understand the mechanism of action of N-(1-allyl-1H-tetraazol-5-yl)-N-[(5-phenyl-2-furyl)methyl]amine and its potential applications in other fields, such as agriculture and environmental science.
Conclusion:
In conclusion, N-(1-allyl-1H-tetraazol-5-yl)-N-[(5-phenyl-2-furyl)methyl]amine is a compound that has gained significant attention in scientific research due to its potential applications in various fields. Its complex synthesis method and potential to exhibit anticancer and antifungal properties make it an interesting compound for further investigation. Future research on N-(1-allyl-1H-tetraazol-5-yl)-N-[(5-phenyl-2-furyl)methyl]amine may lead to the development of new drugs and therapies for the treatment of cancer and fungal infections, as well as other potential applications in agriculture and environmental science.

Synthesis Methods

N-(1-allyl-1H-tetraazol-5-yl)-N-[(5-phenyl-2-furyl)methyl]amine can be synthesized through a multi-step process that involves the reaction of allylamine with tetrazole, followed by the reaction of the resulting compound with 5-phenyl-2-furaldehyde. The final product is purified using chromatography techniques.

properties

Molecular Formula

C15H15N5O

Molecular Weight

281.31 g/mol

IUPAC Name

N-[(5-phenylfuran-2-yl)methyl]-1-prop-2-enyltetrazol-5-amine

InChI

InChI=1S/C15H15N5O/c1-2-10-20-15(17-18-19-20)16-11-13-8-9-14(21-13)12-6-4-3-5-7-12/h2-9H,1,10-11H2,(H,16,17,19)

InChI Key

GREMYJUGBYMGIQ-UHFFFAOYSA-N

SMILES

C=CCN1C(=NN=N1)NCC2=CC=C(O2)C3=CC=CC=C3

Canonical SMILES

C=CCN1C(=NN=N1)NCC2=CC=C(O2)C3=CC=CC=C3

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.